Cas no 1807110-44-6 (Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807110-44-6
• MF: C₁₁H₁₀BrF₃O₃
• MW: 327.09451341629
• CID: 4792964
• Update Time: 2025-08-02

Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H10BrF3O3/c1-2-17-10(16)6-7-3-4-8(12)9(5-7)18-11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： NCWBLKFHIFQURG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate

Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate (CAS No. 1807110-44-6): A Comprehensive Overview

Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate, identified by the CAS registry number 1807110-44-6, is a chemically synthesized compound with significant applications in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the para position and a trifluoromethoxy group at the meta position on the phenyl ring. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in various synthetic pathways.

The synthesis of Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has made it a preferred choice in the construction of complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable applications of this compound is its role as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the development of novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results. According to recent studies published in leading journals, Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate has demonstrated potential in inhibiting key enzymes involved in tumor progression.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its ability to enhance charge transport properties in polymer blends, contributing to the development of more efficient solar cells and light-emitting diodes.

The environmental impact of Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate has also been a subject of recent investigations. Studies have focused on its biodegradation pathways and toxicity profiles, particularly under simulated environmental conditions. Findings suggest that while the compound exhibits moderate persistence in certain ecosystems, its toxicity levels are within acceptable thresholds for controlled industrial use.

From a regulatory standpoint, understanding the safety profile of this compound is crucial for its continued use in various industries. Regulatory bodies have emphasized the importance of adhering to best practices during handling and disposal to minimize any potential risks associated with its use.

In conclusion, Ethyl 4-bromo-3-(trifluoromethoxy)phenylacetate (CAS No. 1807110-44-6) stands as a testament to the ongoing advancements in synthetic chemistry. Its versatility across multiple application domains underscores its importance as a key intermediate in modern chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation across diverse scientific disciplines.